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Compound of Interest

Compound Name: R0O4988546
Cat. No.: B13406824
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and mechanism of action of bitopertin, a selective GlyT1 inhibitor. The information is intended
for researchers, scientists, and professionals involved in drug development.

Chemical Structure and Properties

Bitopertin, also known by its developmental code names R0O4988546, RG1678, and RO-
4917838, is a potent and selective inhibitor of the glycine transporter 1 (GlyT1).[1][2][3] Its
chemical and physical properties are summarized below.

Table 1: Chemical and Physical Properties of Bitopertin

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b13406824#bc-rfq
https://www.benchchem.com/product/b13406824/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bitopertin-ro4988546
https://en.wikipedia.org/wiki/Bitopertin
https://www.medchemexpress.com/Bitopertin.html
https://pubchem.ncbi.nlm.nih.gov/compound/Bitopertin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13406824?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

{4-[3-Fluoro-5-(trifluoromethyl)pyridin-2-
yllpiperazin-1-yI}{5-(methylsulfonyl)-2-

IUPAC Name ,
[(1S)-2,2,2-trifluoro-1-
methylethoxy]phenyl}methanone[1]

Molecular Formula C21H20F7N304S[1][4]

Molar Mass 543.46 g-mol~1[1][4]

CAS Number 845614-11-1[1][3]

ChEMBL ID CHEMBL1169880[1]

PubChem CID 24946690[1]
CC(C(F)

SMILES (F)F)Oclcce(cclC(=0)N2CCN(CC2)c3c(cc(cn3)

C(R)(FF)F)S(=0)(=0)C[1]

INChl=1S/C21H20F7N304S/c1-
12(20(23,24)25)35-17-4-3-14(36(2,33)34)10-

InChl 15(17)19(32)31-7-5-30(6-8-31)18-16(22)9-
13(11-29-18)21(26,27)28/h3-4,9-12H,5-8H2,1-
2H3/t12-/m0/s1[1]

InChlKey YUUGYIUSCYNSQR-LBPRGKRZSA-N[1]

Mechanism of Action and Signaling Pathway

Bitopertin is a selective inhibitor of the glycine transporter 1 (GlyT1).[1][5][6] GlyT1 is
responsible for the reuptake of glycine from the synaptic cleft and into erythroid precursor cells.
[1][7] By inhibiting GlyT1, bitopertin increases the extracellular concentration of glycine.[5] This
mechanism has two primary therapeutic implications that have been explored:

 In Schizophrenia: In the central nervous system, glycine acts as a co-agonist at N-methyl-D-
aspartate (NMDA) receptors.[6] By increasing synaptic glycine levels, bitopertin was
hypothesized to enhance NMDA receptor function, which is often dysfunctional in
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schizophrenia, potentially alleviating negative symptoms.[1][6][8] However, phase Il clinical
trials for this indication did not meet their primary endpoints.[1][9]

« In Erythropoietic Protoporphyria (EPP): Glycine is a crucial substrate for the first step in
heme biosynthesis.[7][10] In erythroid precursor cells, GlyT1 facilitates the uptake of glycine
required for this process.[7] In EPP, a deficiency in the enzyme ferrochelatase leads to the
accumulation of the toxic heme precursor protoporphyrin IX (PPIX).[11][12] By inhibiting
GlyT1, bitopertin reduces the intracellular glycine available for heme synthesis, thereby
decreasing the production and accumulation of PPIX.[7][12][13]

Below is a diagram illustrating the signaling pathway of bitopertin's action in erythroid precursor
cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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